Cas no 2171155-60-3 (2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid)

• Product Name: 2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
• CAS No: 2171155-60-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6052067
• PubChem ID: 165570716
• Update Time: 2025-09-28

2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
• 2171155-60-3
• 2-ethyl-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid
• EN300-1567933

• Inchi： 1S/C26H32N2O6/c1-5-26(6-2,24(30)31)28-23(29)22(16(3)33-4)27-25(32)34-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,16,21-22H,5-6,15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22+/m1/s1
• InChI Key： WYZZDTKDSYEQDN-ZHRRBRCNSA-N
• SMILES： O(C(N[C@@H]([C@@H](C)OC)C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid

Introduction to 2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid (CAS No. 2171155-60-3)

2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171155-60-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, which make it a promising candidate for various therapeutic applications. The presence of chiral centers at the (2S,3R) configuration, combined with the protective group {(9H-fluoren-9-yl)methoxycarbonyl}, suggests a high degree of structural complexity and potential for selective interactions with biological targets.

The molecular structure of 2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid features a butanamidobutanoic backbone, which is a common motif in drug-like molecules due to its ability to engage in hydrogen bonding and form stable interactions with proteins. The 3-methoxy substituent at the third carbon enhances the solubility and metabolic stability of the compound, while the ethyl group at the second carbon contributes to its overall lipophilicity. These structural features are critical in determining its pharmacokinetic properties and potential therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have shown that compounds with similar structural motifs can interact with enzymes and receptors involved in critical biological pathways. For instance, the fluoren-9-ylmethyl moiety, derived from fluorene derivatives, is known for its ability to enhance binding stability due to its rigid aromatic structure. This feature makes it an attractive component in drug design, particularly for targeting enzymes with deep active sites.

The protective group {(9H-fluoren-9-yl)methoxycarbonyl} is particularly noteworthy as it provides stability during synthetic procedures while allowing for selective deprotection under specific conditions. This is a common strategy in peptide and amine synthesis, where protecting groups are employed to prevent unwanted side reactions. The use of fluorene-based protecting groups has been increasingly explored due to their high stability and ease of removal under mild conditions, making them ideal for multi-step syntheses.

In the context of drug discovery, 2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid represents a valuable building block for the development of novel therapeutics. Its chiral center at the (2S,3R) configuration suggests potential applications in asymmetric synthesis, where enantiomerically pure compounds are often required for optimal biological activity. The methoxy substituents contribute to metabolic stability by preventing rapid oxidation or deamination, which are common degradation pathways for many drug candidates.

Recent research has highlighted the importance of stereochemistry in drug design, demonstrating that small changes in molecular configuration can significantly alter biological activity. For example, studies on protease inhibitors have shown that enantiomeric purity is crucial for achieving desired pharmacological effects while minimizing side effects. The complex stereochemistry of 2-ethyl-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid positions it as a promising candidate for further exploration in this area.

The compound's solubility profile is another critical factor that influences its potential therapeutic applications. While highly lipophilic compounds often exhibit good membrane permeability, they may face challenges in solubility and bioavailability. The presence of multiple polar functional groups, such as hydroxyl and amide moieties, helps mitigate this issue by enhancing water solubility. This balance between lipophilicity and solubility is essential for achieving optimal pharmacokinetic properties.

Moreover, the use of advanced synthetic methodologies has enabled researchers to produce complex molecules like CAS No. 2171155-60-3 with high precision and yield. Techniques such as solid-phase synthesis and flow chemistry have revolutionized the way these compounds are synthesized, allowing for scalable production under controlled conditions. These advancements have made it possible to explore more intricate molecular architectures without compromising on quality or efficiency.

In conclusion,CAS No. 2171155-60-3, or 2ethyl22S3R22{(9Hfluorenylmethoxycarbonyl}amino)33methoxybutanamidobutanoic acid, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique stereochemistry, functional groups, and favorable physicochemical properties make it an attractive candidate for further research in pharmaceutical chemistry and biomedicine. As our understanding of molecular interactions continues to evolve,CAS No 2171155603 may play a pivotal role in the development of next-generation therapeutics targeting complex biological pathways.